Cas no 866871-58-1 (3-(benzenesulfonyl)-4-(4-benzylpiperazin-1-yl)-6,7-dimethoxyquinoline)

• Product Name: 3-(benzenesulfonyl)-4-(4-benzylpiperazin-1-yl)-6,7-dimethoxyquinoline
• CAS No: 866871-58-1
• MF: C₂₈H₂₉N₃O₄S
• MW: 503.612565755844
• CID: 5958827
• PubChem ID: 16807324
• Update Time: 2025-06-08

3-(benzenesulfonyl)-4-(4-benzylpiperazin-1-yl)-6,7-dimethoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-4-(4-benzylpiperazin-1-yl)-6,7-dimethoxyquinoline
• 4-(4-benzylpiperazin-1-yl)-6,7-dimethoxy-3-(phenylsulfonyl)quinoline
• F1607-0243
• 866871-58-1
• AKOS001858000

• Inchi： 1S/C28H29N3O4S/c1-34-25-17-23-24(18-26(25)35-2)29-19-27(36(32,33)22-11-7-4-8-12-22)28(23)31-15-13-30(14-16-31)20-21-9-5-3-6-10-21/h3-12,17-19H,13-16,20H2,1-2H3
• InChI Key： XPXJJUXISXJQAR-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=C(OC)C=2)C(N2CCN(CC3=CC=CC=C3)CC2)=C(S(C2=CC=CC=C2)(=O)=O)C=1

Computed Properties

• Exact Mass: 503.18787759g/mol
• Monoisotopic Mass: 503.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 80.4Ų

Additional information on 3-(benzenesulfonyl)-4-(4-benzylpiperazin-1-yl)-6,7-dimethoxyquinoline

Introduction to 3-(benzenesulfonyl)-4-(4-benzylpiperazin-1-yl)-6,7-dimethoxyquinoline (CAS No. 866871-58-1) and Its Emerging Applications in Chemical Biology

The compound 3-(benzenesulfonyl)-4-(4-benzylpiperazin-1-yl)-6,7-dimethoxyquinoline, identified by its CAS number 866871-58-1, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This review aims to provide a comprehensive overview of its structural features, pharmacological properties, and the latest advancements in its application, particularly in the context of drug discovery and molecular targeting.

Structural Characteristics and Chemical Significance

The molecular framework of 3-(benzenesulfonyl)-4-(4-benzylpiperazin-1-yl)-6,7-dimethoxyquinoline is characterized by a quinoline core substituted with a benzenesulfonyl group at the 3-position and a 4-benzylpiperazine moiety at the 4-position. The presence of the 6,7-dimethoxy substituents further enhances its electronic properties, making it a versatile scaffold for medicinal chemistry modifications. This structural motif is reminiscent of several bioactive compounds that have demonstrated efficacy in preclinical and clinical studies.

Quinoline derivatives have long been recognized for their broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The introduction of the benzenesulfonyl group at the 3-position introduces a hydrophilic character to the molecule, which can improve solubility and binding affinity to biological targets. Additionally, the 4-benzylpiperazine moiety is known to enhance metabolic stability and oral bioavailability, making it an attractive feature for drug development.

Pharmacological Profile and Therapeutic Potential

Recent studies have highlighted the pharmacological profile of 3-(benzenesulfonyl)-4-(4-benzylpiperazin-1-yl)-6,7-dimethoxyquinoline, particularly in its interactions with various biological targets. The compound has shown promising activity against enzymes involved in cancer cell proliferation, such as tyrosine kinases. The quinoline core is known to disrupt microtubule formation, leading to cell cycle arrest, while the benzenesulfonyl group can modulate enzyme activity through covalent or non-covalent interactions.

The 4-benzylpiperazine moiety has been identified as a key pharmacophore for enhancing binding affinity to G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes. In particular, this moiety has been shown to interact with the transmembrane domains of GPCRs, modulating downstream signaling pathways. This makes 3-(benzenesulfonyl)-4-(4-benzylpiperazin-1-yl)-6,7-dimethoxyquinoline a potential candidate for developing novel therapeutics targeting neurological disorders and cardiovascular diseases.

Emerging Research Findings

In recent years, there has been growing interest in quinoline derivatives as scaffolds for drug discovery. A notable study published in *Journal of Medicinal Chemistry* demonstrated that modifications at the 3- and 4-positions of the quinoline core significantly influence binding affinity to target proteins. Specifically, the introduction of a benzenesulfonyl group at the 3-position enhanced binding to tyrosine kinases by stabilizing key interactions within the active site.

Furthermore, research using computational modeling has revealed that the 6,7-dimethoxy substituents play a crucial role in optimizing pharmacokinetic properties. These groups increase hydrophobicity while maintaining solubility, leading to improved oral bioavailability. Such findings have guided synthetic strategies aimed at developing more potent and selective analogs of 3-(benzenesulfonyl)-4-(4-benzylpiperazin-1-yl)-6,7-dimethoxyquinoline.

Another exciting development is the application of this compound in combination therapy regimens. Preclinical studies have shown that co-administration with other targeted agents can synergistically enhance therapeutic outcomes. For instance, when combined with inhibitors of poly(ADP-ribose) polymerase (PARP), 3-(benzenesulfonyl)-4-(4-benzylpiperazin-1-yl)-6,7-dimethoxyquinoline demonstrated increased efficacy in models of triple-negative breast cancer.

Future Directions and Challenges

Despite these promising findings, several challenges remain in translating these preclinical results into clinical applications. One major hurdle is optimizing pharmacokinetic profiles to ensure sufficient bioavailability and minimal off-target effects. Additionally, thorough toxicological studies are necessary to assess safety margins before moving into human trials.

Future research should focus on exploring structure-activity relationships (SAR) further to identify additional pharmacophores within this scaffold. Advances in biocatalysis and flow chemistry may also facilitate rapid synthesis of analogs for high-throughput screening campaigns. Furthermore, integrating machine learning models could accelerate hit identification by predicting binding affinities based on structural features.

In conclusion,3-(benzenesulfonyl)-4-(4-benzylpiperazin-1-yl)-6,7-dimethoxyquinoline (CAS No. 866871-58-1) represents a structurally intriguing compound with significant therapeutic potential. Its unique combination of pharmacophores makes it an attractive scaffold for developing novel therapeutics targeting cancers and neurological disorders. Continued research efforts will be essential to overcome current challenges and realize its full clinical utility.